Cas no 2248175-87-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(cyclohexylformamido)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(cyclohexylformamido)propanoate
• CAS No: 2248175-87-1
• MF: C₁₈H₂₀N₂O₅
• MW: 344.361804962158
• CID: 6599679
• PubChem ID: 165724649
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(cyclohexylformamido)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(cyclohexylformamido)propanoate
• 2248175-87-1
• EN300-6518007

• Inchi： 1S/C18H20N2O5/c1-11(19-15(21)12-7-3-2-4-8-12)18(24)25-20-16(22)13-9-5-6-10-14(13)17(20)23/h5-6,9-12H,2-4,7-8H2,1H3,(H,19,21)/t11-/m0/s1
• InChI Key： RGLRDKOEGFXUJO-NSHDSACASA-N
• SMILES： O=C(C1CCCCC1)N[C@H](C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C

Computed Properties

• Exact Mass: 344.13722174g/mol
• Monoisotopic Mass: 344.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(cyclohexylformamido)propanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(cyclohexylformamido)propanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(cyclohexylformamido)propanoate is a highly specialized organic compound with the CAS registry number 2248175-87-1. This compound belongs to the class of isoindole derivatives and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The molecule is characterized by its isoindole core, which is fused with a dioxane ring system, and a side chain containing a cyclohexylformamido group. This combination of structural elements makes it a versatile compound with promising prospects in drug discovery and material science.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(cyclohexylformamido)propanoate involves a multi-step process that typically begins with the preparation of the isoindole derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, researchers have employed asymmetric catalysis techniques to achieve high enantioselectivity in the formation of the (2S)-configured propanoate moiety. This has been particularly valuable for applications requiring chiral compounds, such as in pharmaceuticals.

One of the most notable aspects of this compound is its biological activity. Studies have shown that it exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. For example, a 2023 study published in *Nature Communications* demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(cyclohexylformamido)propanoate can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. This finding has opened new avenues for its potential use as a therapeutic agent.

In addition to its biological applications, this compound has also been explored for its role in material science. Its rigid isoindole core and flexible side chains make it an ideal candidate for constructing self-assembled monolayers (SAMs). Recent research has highlighted its ability to form highly ordered SAMs on various substrates, which could be utilized in the development of advanced sensors and electronic devices.

The environmental impact of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(cyclohexylformamido)propanoate has also been a topic of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2